magnesium;3-carboxy-3-hydroxypentanedioate;[(2S)-3-carboxy-2-hydroxypropyl]-trimethylazanium

• Molecular Formula: C13H22MgNO10+
• Molecular Weight: 376.62 g/mol
• IUPAC Name: magnesium;3-carboxy-3-hydroxypentanedioate;[(2S)-3-carboxy-2-hydroxypropyl]-trimethylazanium
• InChI: InChI=1S/C7H15NO3.C6H8O7.Mg/c1-8(2,3)5-6(9)4-7(10)11;7-3(8)1-6(13,5(11)12)2-4(9)10;/h6,9H,4-5H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;;+2/p-1/t6-;;/m0../s1
• InChI Key: ZJHYPNORKBZNRY-ILKKLZGPSA-M
• Isomeric SMILES: C[N+](C)(C)C[C@H](CC(=O)O)O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)O)O.[Mg+2]
• Canonical SMILES: C[N+](C)(C)CC(CC(=O)O)O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)O)O.[Mg+2]

Description

Magnesium;3-carboxy-3-hydroxypentanedioate;[(2S)-3-carboxy-2-hydroxypropyl]-trimethylazanium is a complex compound that plays a significant role in various biological and chemical processes. It is a magnesium salt composed of magnesium and dibasic citrate ions in a 1:1 ratio . This compound is known for its applications in food, medicine, and industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of magnesium;3-carboxy-3-hydroxypentanedioate;[(2S)-3-carboxy-2-hydroxypropyl]-trimethylazanium typically involves the reaction of magnesium oxide or magnesium hydroxide with citric acid. The reaction is carried out in an aqueous medium, and the resulting solution is then evaporated to obtain the desired compound .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactions where magnesium carbonate or magnesium hydroxide is reacted with citric acid under controlled conditions. The reaction mixture is then filtered, and the filtrate is concentrated to yield the final product .

Chemical Reactions Analysis

Types of Reactions

Magnesium;3-carboxy-3-hydroxypentanedioate;[(2S)-3-carboxy-2-hydroxypropyl]-trimethylazanium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the conditions.

Reduction: It can also undergo reduction reactions, although these are less common.

Substitution: The compound can participate in substitution reactions where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired products are obtained .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different carboxylic acids, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

Magnesium;3-carboxy-3-hydroxypentanedioate;[(2S)-3-carboxy-2-hydroxypropyl]-trimethylazanium has numerous applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and as a catalyst in certain processes.

Biology: The compound is studied for its role in metabolic pathways and its effects on cellular processes.

Medicine: It is used in the formulation of certain medications and as a dietary supplement to provide magnesium.

Industry: The compound is used in the production of food additives, cosmetics, and other industrial products.

Mechanism of Action

The mechanism of action of magnesium;3-carboxy-3-hydroxypentanedioate;[(2S)-3-carboxy-2-hydroxypropyl]-trimethylazanium involves its interaction with various molecular targets and pathways. In biological systems, it acts as a cofactor for several enzymes and plays a crucial role in energy production and metabolic processes . The compound’s effects are mediated through its ability to bind to specific receptors and modulate their activity .

Comparison with Similar Compounds

Similar Compounds

Magnesium citrate: A similar compound that also contains magnesium and citrate ions but in a different ratio.

Magnesium hydrogen citrate: Another related compound with similar properties and applications.

Uniqueness

Magnesium;3-carboxy-3-hydroxypentanedioate;[(2S)-3-carboxy-2-hydroxypropyl]-trimethylazanium is unique due to its specific molecular structure and the presence of the trimethylazanium group. This gives it distinct chemical and biological properties compared to other magnesium citrate derivatives .